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Cat. No.: B15708358

Get Quote

Technical Support Center: Cefodizime (sodium)
Susceptibility Testing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address variability in Cefodizime (sodium) susceptibility testing results. It

is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the main sources of variability in Cefodizime susceptibility testing?

Variability in Cefodizime susceptibility testing can arise from several factors throughout the

experimental process. Key sources include:

Inoculum Preparation: The density of the bacterial suspension is critical. An inoculum that is

too light can lead to falsely large zones of inhibition (falsely susceptible), while an inoculum

that is too heavy can result in falsely small zones (falsely resistant).
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Media Composition and pH: The use of appropriate media, such as Mueller-Hinton Agar

(MHA), is essential. Variations in cation concentration, pH, and agar depth can significantly

affect the diffusion of Cefodizime and subsequent results.

Incubation Conditions: Temperature and duration of incubation must be strictly controlled.

Deviations from the recommended conditions can alter the bacterial growth rate and the

antibiotic's activity.

Disk Content and Storage: The potency of the Cefodizime disks must be ensured. Improper

storage can lead to degradation of the antibiotic, resulting in smaller zones of inhibition.

Operator-Dependent Variability: Differences in operator technique, such as streaking of the

inoculum, placement of the disks, and reading of the zone diameters, can introduce

variability.[1][2][3]

Q2: Which quality control (QC) strains should be used for Cefodizime susceptibility testing?

Standard quality control strains are used to monitor the accuracy and precision of susceptibility

testing. For Cefodizime, the following QC strains are recommended:

Escherichia coli ATCC® 25922™

Staphylococcus aureus ATCC® 25923™

Pseudomonas aeruginosa ATCC® 27853™

The acceptable quality control ranges for zone diameter and Minimum Inhibitory Concentration

(MIC) should be in accordance with established guidelines from bodies like the Clinical and

Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial

Susceptibility Testing (EUCAST). It is important to consult the appropriate version of these

standards for the specific expected ranges.

Q3: How should Cefodizime susceptibility test results be interpreted?

Interpretation of susceptibility testing results involves comparing the measured zone diameter

or MIC value to established clinical breakpoints. These breakpoints categorize an isolate as

Susceptible (S), Intermediate (I), or Resistant (R). As Cefodizime is an older antibiotic, its
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breakpoints may not be listed in the most current CLSI or EUCAST tables. It is crucial to refer

to historical versions of these documents or other validated sources for appropriate interpretive

criteria.

For example, for Neisseria gonorrhoeae, a proposed susceptible criterion for Cefodizime is a

MIC of ≤ 0.05 µg/mL or a disk diffusion zone diameter of ≥ 31 mm.[4]

Troubleshooting Guides
Issue 1: Quality Control (QC) Results are Out of Range
Problem: The zone diameter or MIC for a QC strain falls outside the acceptable range.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Inoculum Density

Ensure the inoculum is prepared to the correct

turbidity (e.g., 0.5 McFarland standard). Use a

calibrated spectrophotometer or a McFarland

standard for comparison.

Media Issues

Verify the correct type of media was used

(Mueller-Hinton Agar). Check the expiration date

and storage conditions of the media. Ensure the

agar depth is between 4-5 mm.

Antibiotic Disks

Check the expiration date and storage

conditions of the Cefodizime disks. Ensure the

disk dispenser is functioning correctly and that

disks are firmly applied to the agar surface.

Incubation

Confirm that the incubator temperature is within

the specified range (typically 35°C ± 2°C) and

that the incubation time was correct (usually 16-

20 hours).

Measurement Error

Re-measure the zone diameter carefully. Ensure

proper lighting and that the correct edge of the

zone of inhibition is being read.

Contamination

Check the QC plate for any signs of

contamination. If contamination is present,

repeat the test with a fresh subculture of the QC

strain.

Issue 2: Inconsistent or Unexpected Results with Test
Isolates
Problem: Variability in results between replicates or results that do not align with expected

susceptibility patterns.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Mixed Culture

Ensure the test isolate is a pure culture by

performing a purity check. If the culture is

mixed, re-isolate the organism and repeat the

test.

Incorrect Inoculum
Prepare a fresh inoculum to the correct turbidity

standard.

Inherent Resistance

The isolate may possess an intrinsic or acquired

resistance mechanism to Cefodizime. Consider

further investigation, such as molecular testing

for resistance genes.

Media Interactions

Certain media components can interfere with

the activity of some antibiotics. Confirm that the

correct, recommended medium was used for the

specific organism being tested.

Skipped Wells/Colonies

In broth microdilution, "skipped wells" (growth in

higher concentrations but not in lower ones) can

occur. This may be due to technical error or

contamination. In disk diffusion, the presence of

colonies within the zone of inhibition can

indicate a resistant subpopulation or

contamination.

Data Presentation
Table 1: Example Interpretive Criteria for Cefodizime (30
µg disk)
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Organism
Zone Diameter
(mm) -
Susceptible

Zone Diameter
(mm) -
Intermediate

Zone Diameter
(mm) -
Resistant

Source

Neisseria

gonorrhoeae
≥ 31 - - [4]

Enterobacteriace

ae
≥ 23 15-22 ≤ 14

Based on older

cephalosporin

data; specific

Cefodizime data

may vary.

Staphylococcus

spp.
≥ 29 - ≤ 28

Based on older

cephalosporin

data; specific

Cefodizime data

may vary.

Pseudomonas

aeruginosa
- - -

Generally

considered

resistant.

Note: These values are illustrative and may not be from the most current guidelines. Always

refer to the appropriate, validated standards for clinical interpretation.

Table 2: Example Quality Control Ranges for Cefodizime
(30 µg disk)
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QC Strain
Zone Diameter
Range (mm)

MIC Range (µg/mL) Source

E. coli ATCC®

25922™

Data not readily

available in current

standards

Data not readily

available in current

standards

Refer to historical

CLSI/NCCLS

documents

S. aureus ATCC®

25923™

Data not readily

available in current

standards

Data not readily

available in current

standards

Refer to historical

CLSI/NCCLS

documents

P. aeruginosa ATCC®

27853™

Data not readily

available in current

standards

Data not readily

available in current

standards

Refer to historical

CLSI/NCCLS

documents

Note: The absence of readily available QC ranges in current primary standards highlights the

importance of consulting historical documentation or performing in-house validation.

Experimental Protocols
Kirby-Bauer Disk Diffusion Method

Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism and suspend

them in a suitable broth (e.g., Tryptic Soy Broth). Adjust the turbidity of the suspension to

match a 0.5 McFarland standard.

Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the

suspension and remove excess fluid by pressing it against the inside of the tube. Swab the

entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60

degrees after each application to ensure even coverage.

Disk Application: Aseptically apply a Cefodizime (30 µg) disk to the surface of the agar.

Gently press the disk to ensure complete contact with the agar. If using multiple disks, they

should be spaced at least 24 mm apart.

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.
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Result Interpretation: After incubation, measure the diameter of the zone of complete

inhibition in millimeters (mm) using a ruler or caliper. Interpret the results based on

established clinical breakpoints.

Broth Microdilution Method
Preparation of Antibiotic Dilutions: Prepare serial twofold dilutions of Cefodizime in cation-

adjusted Mueller-Hinton broth in a 96-well microtiter plate. The final concentration range

should be appropriate to determine the MIC of the test organism.

Inoculum Preparation: Prepare an inoculum of the test organism in broth, adjusted to a final

concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the

Cefodizime dilutions. Include a growth control well (no antibiotic) and a sterility control well

(no bacteria).

Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Result Interpretation: After incubation, determine the MIC by visually inspecting the wells for

turbidity. The MIC is the lowest concentration of Cefodizime that completely inhibits visible

growth of the organism. Interpret the MIC value based on established clinical breakpoints.

Visualizations
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Caption: Kirby-Bauer Disk Diffusion Workflow.
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Caption: Broth Microdilution Workflow.
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Caption: Troubleshooting Logic for Variable Results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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